Cas no 453-71-4 (4-Fluoro-3-nitrobenzoic acid)
4-Fluoro-3-nitrobenzoic acid is a fluorinated nitrobenzoic acid derivative with the molecular formula C₇H₄FNO₄. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include the presence of both electron-withdrawing fluorine and nitro groups, which enhance reactivity in electrophilic aromatic substitution and nucleophilic displacement reactions. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The compound's high purity and stability under standard conditions make it suitable for precise synthetic workflows. Its structural features are valuable for constructing complex molecules in medicinal chemistry and material science research.
4-Fluoro-3-nitrobenzoic acid structure
Product Name:4-Fluoro-3-nitrobenzoic acid
CAS No:453-71-4
MF:C7H4FNO4
MW:185.109365463257
MDL:MFCD00007058
CID:37493
PubChem ID:67987
Update Time:2025-10-11
4-Fluoro-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-nitrobenzoic acid
- 3-NITRO-4-FLUOROBENZOIC ACID
- 4-fluoro-5-nitrobenzoic acid
- 5-Carboxy-2-fluoronitrobenzene
- p-Fluoro-3-nitrobenzoic acid
- p-fluoro-m-nitrobenzoic acid
- Benzoic acid, 4-fluoro-3-nitro-
- 4-Fluoro-3-nitrobenzoicacid
- 4-Fluoro-3-nitro-benzoic acid
- NSC10311
- PubChem1306
- 3-nitro-4-flurobenzoic acid
- KSC237I0D
- 3-nitro-4-fluoro-benzoic acid
- 4-fluoro-3-nitro benzoic acid
- 3-nitro-4-fluoro benzoic acid
- RARECHEM AL BO 09
- (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid (Levetiracetam acid)
- CS-W008650
- 4-Fluoro-3-nitrobenzoic acid, 98%
- AC-3149
- SY004060
- NS00043544
- UNII-4XU69FAU2V
- FT-0618488
- AB00828
- 4XU69FAU2V
- NSC-10311
- F0399
- AKOS000283434
- EN300-18726
- 453-71-4
- NSC 10311
- W-106140
- EINECS 207-221-3
- AM20060114
- 4-Fluoro-3-nitrobenzoic acid, ~99%
- Z89284934
- SCHEMBL24994
- A7154
- InChI=1/C7H4FNO4/c8-5-2-1-4(7(10)11)3-6(5)9(12)13/h1-3H,(H,10,11
- MFCD00007058
- AS-10821
- DTXSID30196465
- BBL010573
- STK498478
- DB-024068
- 4-carboxy-2-nitrofluorobenzene
- DTXCID40118956
- 207-221-3
- FF23392
-
- MDL： MFCD00007058
- Inchi： 1S/C7H4FNO4/c8-5-2-1-4(7(10)11)3-6(5)9(12)13/h1-3H,(H,10,11)
- InChI Key： BOJWTAQWPVBIPG-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]
- BRN： 2107562
Computed Properties
- Exact Mass: 185.01200
- Monoisotopic Mass: 185.01243577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 83.1
Experimental Properties
- Color/Form: Yellowish powder
- Density: 1.5071 (estimate)
- Melting Point: 120.0 to 124.0 deg-C
- Boiling Point: 356.9°C at 760 mmHg
- Flash Point: 92℃/15mm
- Solubility: 95% ethanol: soluble50mg/mL, clear, light yellow
- Water Partition Coefficient: Insoluble
- PSA: 83.12000
- LogP: 1.95530
- Solubility: Not insoluble in water
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-Fluoro-3-nitrobenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36-S24/25
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R22; R36/37/38
- Safety Term：S26;S36
4-Fluoro-3-nitrobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Fluoro-3-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM100455-500g |
4-fluoro-3-nitrobenzoic acid |
453-71-4 | 95+% | 500g |
$243 | 2021-06-17 | |
| Chemenu | CM100455-1000g |
4-fluoro-3-nitrobenzoic acid |
453-71-4 | 95+% | 1000g |
$477 | 2021-06-17 | |
| Fluorochem | 018022-1g |
4-Fluoro-3-nitrobenzoic acid |
453-71-4 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 018022-10g |
4-Fluoro-3-nitrobenzoic acid |
453-71-4 | 98% | 10g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 018022-25g |
4-Fluoro-3-nitrobenzoic acid |
453-71-4 | 98% | 25g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 018022-100g |
4-Fluoro-3-nitrobenzoic acid |
453-71-4 | 98% | 100g |
￡45.00 | 2022-03-01 | |
| TRC | F593780-1g |
4-Fluoro-3-nitrobenzoic Acid |
453-71-4 | 1g |
$58.00 | 2023-05-18 | ||
| TRC | F593780-5 g |
4-Fluoro-3-nitrobenzoic Acid |
453-71-4 | 5g |
$ 55.00 | 2022-01-08 | ||
| TRC | F593780-10 g |
4-Fluoro-3-nitrobenzoic Acid |
453-71-4 | 10g |
$ 100.00 | 2022-01-08 | ||
| TRC | F593780-25 g |
4-Fluoro-3-nitrobenzoic Acid |
453-71-4 | 25g |
$ 165.00 | 2022-01-08 |
4-Fluoro-3-nitrobenzoic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:453-71-4)4-Fluoro-3-nitrobenzoic acid
Order Number:sfd16748
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:453-71-4)4-Fluoro-3-nitrobenzoic acid
Order Number:A7154
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):157.0
Email:sales@amadischem.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:453-71-4)
Order Number:SFD1014
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:453-71-4)3-硝基-4-氟苯甲酸
Order Number:LE2891797
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
4-Fluoro-3-nitrobenzoic acid Related Literature
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Barnali Maiti,Kaushik Chanda RSC Adv. 2016 6 50384
-
Gregory P. Robbins,Dooyoung Lee,Joshua S. Katz,Paul R. Frail,Mike J. Therien,John C. Crocker,Daniel A. Hammer Soft Matter 2011 7 769
-
Philipp Spatz,Thomas Zimmermann,Sophie Steinmüller,Julian Hofmann,Tangui Maurice,Michael Decker RSC Med. Chem. 2022 13 944
-
Shubhangi Kakkar,Biswajit Bhattacharya,C. Malla Reddy,Soumyajit Ghosh CrystEngComm 2018 20 1101
-
Kaushik Chanda,Barnali Maiti,Gorakh S. Yellol,Ming-Hsien Chien,Min-Liang Kuo,Chung-Ming Sun Org. Biomol. Chem. 2011 9 1917
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- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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